Cas no 1212306-68-7 (rac-(1R,2R)-1-{[(tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-1-{[(tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid
• CAS No: 1212306-68-7
• MF: C₁₀H₁₄F₃NO₄
• MW: 269.217673778534
• CID: 4578117
• Update Time: 2025-06-12

rac-(1R,2R)-1-{[(tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-1-(tert-butoxycarbonylamino)-2-(trifluoromethyl)cyclopropanecarboxylic acid
• rac-(1R,2R)-1-{[(tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H14F3NO4/c1-8(2,3)18-7(17)14-9(6(15)16)4-5(9)10(11,12)13/h5H,4H2,1-3H3,(H,14,17)(H,15,16)/t5-,9-/m1/s1
• InChI Key： KJGSUQDOMSXKIH-MLUIRONXSA-N
• SMILES： [C@@]1(NC(OC(C)(C)C)=O)(C(O)=O)C[C@H]1C(F)(F)F

Additional information on rac-(1R,2R)-1-{[(tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-1-{[(tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 1212306-68-7)

The compound rac-(1R,2R)-1-{[(tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 1212306-68-7) is a highly specialized chiral cyclopropane derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the tert-butoxycarbonyl (Boc) protected amino moiety, make it a valuable intermediate in the synthesis of bioactive molecules. The cyclopropane ring, known for its conformational rigidity, enhances the compound's stability and binding affinity, making it a focal point in drug discovery.

In recent years, the demand for fluorinated compounds like this has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers frequently search for "Boc-protected amino acids" or "trifluoromethyl cyclopropane derivatives" to explore their potential in designing novel therapeutics. The CAS No. 1212306-68-7 is particularly relevant in the context of peptide mimetics and small molecule inhibitors, where its stereochemistry plays a pivotal role in target specificity.

The synthesis of rac-(1R,2R)-1-{[(tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid involves multi-step organic transformations, including asymmetric cyclopropanation and Boc protection. These processes are often optimized for scalability, as highlighted in recent publications on "green chemistry approaches" and "catalytic enantioselective synthesis." The compound's chirality is a key factor in its application, as enantiopure forms are increasingly sought after for their superior pharmacological profiles.

From an industrial perspective, CAS No. 1212306-68-7 is often associated with "high-value intermediates" and "custom synthesis" services. Companies specializing in contract research organizations (CROs) and fine chemical suppliers frequently list this compound in their portfolios, catering to the growing need for tailor-made building blocks in drug development. Its compatibility with solid-phase peptide synthesis (SPPS) further broadens its utility in combinatorial chemistry.

Environmental and regulatory considerations are also paramount when discussing fluorinated compounds. The trifluoromethyl group, while beneficial for drug design, has prompted discussions on "sustainable fluorination methods" and "biodegradability of fluorinated pharmaceuticals." Researchers are actively investigating alternatives to minimize ecological impact, aligning with global trends toward "green pharmaceuticals."

In summary, rac-(1R,2R)-1-{[(tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 1212306-68-7) represents a cutting-edge example of how chiral synthons and fluorine chemistry converge to address modern challenges in medicinal chemistry. Its versatility and relevance to "precision medicine" and "fragment-based drug discovery" ensure its continued prominence in scientific literature and industrial applications.